molecular formula C21H18N4O3 B5991035 2-[2-(4-cyanophenoxy)propanoyl]-N-(naphthalen-1-yl)hydrazinecarboxamide

2-[2-(4-cyanophenoxy)propanoyl]-N-(naphthalen-1-yl)hydrazinecarboxamide

Cat. No.: B5991035
M. Wt: 374.4 g/mol
InChI Key: YDRYXLKUSDLQCD-UHFFFAOYSA-N
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Preparation Methods

The synthesis of 2-[2-(4-cyanophenoxy)propanoyl]-N-(naphthalen-1-yl)hydrazinecarboxamide involves multiple steps, typically starting with the preparation of the cyanophenoxy and naphthyl intermediates. These intermediates are then subjected to a series of reactions, including acylation and hydrazinecarboxamide formation, under controlled conditions to yield the final product . Industrial production methods may involve optimization of these synthetic routes to enhance yield and purity while minimizing costs and environmental impact.

Chemical Reactions Analysis

2-[2-(4-cyanophenoxy)propanoyl]-N-(naphthalen-1-yl)hydrazinecarboxamide undergoes various chemical reactions, including:

    Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.

    Reduction: Reduction reactions can convert the compound into its reduced forms, often using reagents like sodium borohydride.

    Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups, often using reagents like halogens or alkylating agents.

Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and catalysts like palladium on carbon. Major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

2-[2-(4-cyanophenoxy)propanoyl]-N-(naphthalen-1-yl)hydrazinecarboxamide has a wide range of scientific research applications, including:

    Chemistry: Used as a building block in the synthesis of more complex molecules.

    Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[2-(4-cyanophenoxy)propanoyl]-N-(naphthalen-1-yl)hydrazinecarboxamide involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to a cascade of biochemical events that result in its observed effects. The exact molecular targets and pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

2-[2-(4-cyanophenoxy)propanoyl]-N-(naphthalen-1-yl)hydrazinecarboxamide can be compared with other similar compounds, such as:

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties .

Properties

IUPAC Name

1-[2-(4-cyanophenoxy)propanoylamino]-3-naphthalen-1-ylurea
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H18N4O3/c1-14(28-17-11-9-15(13-22)10-12-17)20(26)24-25-21(27)23-19-8-4-6-16-5-2-3-7-18(16)19/h2-12,14H,1H3,(H,24,26)(H2,23,25,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YDRYXLKUSDLQCD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C(=O)NNC(=O)NC1=CC=CC2=CC=CC=C21)OC3=CC=C(C=C3)C#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H18N4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

374.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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